N-Propanoyl-N-(2,4,6-trichlorophenyl)propanamide

• CAS No.: 62715-90-6
• Molecular Formula: C12H12Cl3NO2
• Molecular Weight: 308.6 g/mol
• IUPAC Name: N-propanoyl-N-(2,4,6-trichlorophenyl)propanamide
• InChI: InChI=1S/C12H12Cl3NO2/c1-3-10(17)16(11(18)4-2)12-8(14)5-7(13)6-9(12)15/h5-6H,3-4H2,1-2H3
• InChI Key: QFUUUUDYTZIMKN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1=C(C=C(C=C1Cl)Cl)Cl)C(=O)CC

Description

N-Propanoyl-N-(2,4,6-trichlorophenyl)propanamide is a chemical compound characterized by the presence of a propanoyl group attached to a 2,4,6-trichlorophenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Propanoyl-N-(2,4,6-trichlorophenyl)propanamide typically involves the reaction of 2,4,6-trichlorophenylamine with propanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

N-Propanoyl-N-(2,4,6-trichlorophenyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: Halogen atoms in the 2,4,6-trichlorophenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-Propanoyl-N-(2,4,6-trichlorophenyl)propanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-Propanoyl-N-(2,4,6-trichlorophenyl)propanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N,N’-Dichlorobis(2,4,6-trichlorophenyl)urea: Another compound with a 2,4,6-trichlorophenyl ring, used in different chemical reactions.

2,4,6-Trichlorophenol: A related compound with similar structural features but different functional groups and applications.

Uniqueness

Its ability to undergo various chemical reactions and its potential biological activities make it a valuable compound for research and industrial purposes .